Cas no 62224-04-8 (Benzene, 1,3-bis(chloromethyl)-5-(1,1-dimethylethyl)-2-methoxy-)

• Product Name: Benzene, 1,3-bis(chloromethyl)-5-(1,1-dimethylethyl)-2-methoxy-
• CAS No: 62224-04-8
• MF: C₁₃H₁₈Cl₂O
• MW: 261.187422275543
• CID: 453711
• PubChem ID: 12660133
• Update Time: 2025-04-19

Benzene, 1,3-bis(chloromethyl)-5-(1,1-dimethylethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-bis(chloromethyl)-5-(1,1-dimethylethyl)-2-methoxy-
• 5-tert-butyl-1,3-bis(chloromethyl)-2-methoxybenzene
• 62224-04-8
• DTXSID60505980

• Inchi： 1S/C13H18Cl2O/c1-13(2,3)11-5-9(7-14)12(16-4)10(6-11)8-15/h5-6H,7-8H2,1-4H3
• InChI Key： QOPSKTHTAZOQMC-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(CCl)C=C(C=1)C(C)(C)C)OC

Computed Properties

• Exact Mass: 260.07364
• Monoisotopic Mass: 260.0734706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23